Cas no 158816-55-8 (5-Ethynyl-1,2,3-trifluorobenzene)

5-Ethynyl-1,2,3-trifluorobenzene structure
158816-55-8 structure
Product Name:5-Ethynyl-1,2,3-trifluorobenzene
CAS No:158816-55-8
MF:C8H3F3
MW:156.104632616043
MDL:MFCD08458177
CID:109014
PubChem ID:22709071
Update Time:2025-04-18

5-Ethynyl-1,2,3-trifluorobenzene Chemical and Physical Properties

Names and Identifiers

    • 5-Ethynyl-1,2,3-trifluorobenzene
    • 3,4,5-TRIFLUOROPHENYLACETYLENE
    • Benzene,5-ethynyl-1,2,3-trifluoro-
    • 5-Ethynyl-1,2,3-trifluoro-Benzene
    • ANW-69576
    • CTK5J0602
    • MolPort-001-778-039
    • PC9819
    • zlchem 1260
    • ZLE0035
    • Benzene, 5-ethynyl-1,2,3-trifluoro- (9CI)
    • BZXWRVPVZZZAKB-UHFFFAOYSA-N
    • SBB087116
    • EN002564
    • 3,4,5-trifluorophenylacetylene, AldrichCPR
    • E1078
    • V3569
    • ST24044708
    • J3.539.687J
    • Benzene, 5-ethynyl-1,2,3-trifluoro-
    • FT-0691041
    • A18250
    • EN300-1847503
    • CS-0059693
    • DTXSID40627654
    • 158816-55-8
    • PS-8851
    • C8H3F3
    • MFCD08458177
    • SY031083
    • AKOS010651472
    • SCHEMBL2782697
    • W17680
    • 3,4,5-Trifluorophenyl acetylene
    • MDL： MFCD08458177
    • Inchi： 1S/C8H3F3/c1-2-5-3-6(9)8(11)7(10)4-5/h1,3-4H
    • InChI Key： BZXWRVPVZZZAKB-UHFFFAOYSA-N
    • SMILES： FC1=C(C=C(C#C)C=C1F)F

Computed Properties

  • Exact Mass: 156.01869
  • Monoisotopic Mass: 156.019
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 2.5

Experimental Properties

  • Density: 1.278
  • Boiling Point: 53-54/1mm
  • Flash Point: 35.157°C
  • Refractive Index: 1.4720 to 1.4760
  • PSA: 0

5-Ethynyl-1,2,3-trifluorobenzene Security Information

5-Ethynyl-1,2,3-trifluorobenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019064824-250mg
5-Ethynyl-1,2,3-trifluorobenzene
 158816-55-8 95%
250mg
 264.00 USD 2021-06-17
Alichem
A019064824-1g
5-Ethynyl-1,2,3-trifluorobenzene
 158816-55-8 95%
1g
 524.33 USD 2021-06-17
Alichem
A019064824-5g
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 158816-55-8 95%
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 861.67 USD 2021-06-17
Fluorochem
046096-1g
3,4,5-Trifluorophenylacetylene
 158816-55-8 99%
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 ￡130.00 2022-03-01
Ambeed
A655299-250mg
5-Ethynyl-1,2,3-trifluorobenzene
 158816-55-8 95%
250mg
 $11.0 2025-03-01
Ambeed
A655299-1g
5-Ethynyl-1,2,3-trifluorobenzene
 158816-55-8 95%
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 $37.0 2025-03-01
Ambeed
A655299-5g
5-Ethynyl-1,2,3-trifluorobenzene
 158816-55-8 95%
5g
 $145.0 2025-03-01
Ambeed
A655299-10g
5-Ethynyl-1,2,3-trifluorobenzene
 158816-55-8 95+%
10g
 $397.00 2021-07-13
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD235672-250mg
5-Ethynyl-1,2,3-trifluorobenzene
 158816-55-8 95%
250mg
 ￥179.0 2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD235672-1g
5-Ethynyl-1,2,3-trifluorobenzene
 158816-55-8 95%
1g
 ￥447.0 2022-03-01

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